Cas no 16466-40-3 (Pentanoic acid,3-hydroxy-3,4,4-trimethyl-)

Pentanoic acid,3-hydroxy-3,4,4-trimethyl- structure
16466-40-3 structure
Product name:Pentanoic acid,3-hydroxy-3,4,4-trimethyl-
CAS No:16466-40-3
MF:C8H16O3
MW:160.210843086243
CID:157465
PubChem ID:246582

Pentanoic acid,3-hydroxy-3,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,3-hydroxy-3,4,4-trimethyl-
    • 3-hydroxy-3,4,4-trimethylpentanoic acid
    • 3-hydroxy-3,4,4-trimethyl-pentanoic acid
    • 2-Oxy-2.3.3-trimethyl-butan-carbonsaeure-(1)
    • 3-Hydroxy-2.2.3-trimethyl-pentansaeure-(5)
    • 3-Hydroxy-3,4,4-trimethyl-valeriansaeure
    • 3-hydroxy-3,4,4-trimethyl-valeric acid
    • AC1L6IDZ
    • AC1Q5VCZ
    • AG-K-85496
    • AR-1F3592
    • CTK4D1882
    • NSC59882
    • NSC-59882
    • 16466-40-3
    • DTXSID30289220
    • SCHEMBL16752633
    • Inchi: InChI=1S/C8H16O3/c1-7(2,3)8(4,11)5-6(9)10/h11H,5H2,1-4H3,(H,9,10)
    • InChI Key: RTKITZIRJNYAPW-UHFFFAOYSA-N
    • SMILES: OC(C)(C(C)(C)C)CC(O)=O

Computed Properties

  • Exact Mass: 160.10998
  • Monoisotopic Mass: 160.109944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.048
  • Boiling Point: 266°Cat760mmHg
  • Flash Point: 128.9°C
  • Refractive Index: 1.463
  • PSA: 57.53
  • LogP: 1.25820

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